Cas no 128255-13-0 (Benzamide, N-[(3a,5a,20S)-20-(dimethylamino)pregnan-3-yl]-N-methyl- (9CI))

• Product Name: Benzamide, N-[(3a,5a,20S)-20-(dimethylamino)pregnan-3-yl]-N-methyl- (9CI)
• CAS No: 128255-13-0
• MF: C₃₁H₄₈N₂O
• MW: 464.725628852844
• CID: 209979
• Update Time: 2024-03-01

Benzamide, N-[(3a,5a,20S)-20-(dimethylamino)pregnan-3-yl]-N-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[(3a,5a,20S)-20-(dimethylamino)pregnan-3-yl]-N-methyl- (9CI)
• (+)-Pachysamine H
• Pachysamine H
• Pregnane,benzamide deriv.
• Benzamide, N-[(3α,5α,20S)-20-(dimethylamino)pregnan-3-yl]-N-methyl-

• Inchi： 1S/C31H48N2O/c1-21(32(4)5)26-14-15-27-25-13-12-23-20-24(33(6)29(34)22-10-8-7-9-11-22)16-18-30(23,2)28(25)17-19-31(26,27)3/h7-11,21,23-28H,12-20H2,1-6H3/t21-,23-,24+,25-,26+,27-,28-,30-,31+/m0/s1
• InChI Key： SVKJOAMMICUBIY-XUOIALRLSA-N
• SMILES： C(N([C@H]1C[C@@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@@H](N(C)C)C)CC3)CC2)C)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Melting Point: 150-153 °C
• Boiling Point: 559.6±23.0 °C(Predicted)
• PSA: 52.54
• pka: 9.61±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Azasteroids and derivatives